Cas no 2228417-39-6 (1,3,5-trifluoro-2-(prop-2-yn-1-yl)benzene)

• Product Name: 1,3,5-trifluoro-2-(prop-2-yn-1-yl)benzene
• CAS No: 2228417-39-6
• MF: C₉H₅F₃
• MW: 170.131212949753
• CID: 6129222
• PubChem ID: 165614678
• Update Time: 2025-06-15

1,3,5-trifluoro-2-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trifluoro-2-(prop-2-yn-1-yl)benzene
• 2228417-39-6
• EN300-1802629

• Inchi： 1S/C9H5F3/c1-2-3-7-8(11)4-6(10)5-9(7)12/h1,4-5H,3H2
• InChI Key： NXFDWFUSWFKSPZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CC#C)F)F

Computed Properties

• Exact Mass: 170.03433465g/mol
• Monoisotopic Mass: 170.03433465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Additional information on 1,3,5-trifluoro-2-(prop-2-yn-1-yl)benzene

Introduction to 1,3,5-trifluoro-2-(prop-2-yn-1-yl)benzene (CAS No. 2228417-39-6)

1,3,5-trifluoro-2-(prop-2-yn-1-yl)benzene (CAS No. 2228417-39-6) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its trifluoromethyl and propargyl substituents on a benzene ring, which endow it with unique chemical properties and reactivity profiles.

The trifluoromethyl group (-CF₃) is a well-known functional group that imparts significant electronic and steric effects to the molecule. These effects can influence the compound's solubility, stability, and reactivity, making it an attractive building block for the synthesis of complex molecules. The propargyl group (-C≡C-CH₃) is another key feature of this compound. Propargyl groups are highly reactive and can participate in a wide range of chemical reactions, including click chemistry, which has become a cornerstone in modern synthetic chemistry.

In the context of pharmaceutical research, 1,3,5-trifluoro-2-(prop-2-yn-1-yl)benzene has shown promise as a starting material for the synthesis of novel drug candidates. The trifluoromethyl group can enhance the lipophilicity and metabolic stability of drug molecules, while the propargyl group can be used to introduce additional functional groups through click reactions. This dual functionality makes the compound a valuable intermediate in the development of new therapeutic agents.

Recent studies have explored the use of 1,3,5-trifluoro-2-(prop-2-yn-1-yl)benzene in the synthesis of fluorinated pharmaceuticals. For example, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of fluorinated analogs of known drugs using this compound as a key intermediate. The resulting molecules exhibited improved pharmacokinetic properties and enhanced biological activity compared to their non-fluorinated counterparts.

In materials science, 1,3,5-trifluoro-2-(prop-2-yn-1-yl)benzene has been investigated for its potential use in the development of advanced materials with unique properties. The trifluoromethyl group can enhance the thermal stability and chemical resistance of polymers, while the propargyl group can be used to introduce cross-linking or other functional groups through click reactions. This combination of properties makes the compound an attractive candidate for the synthesis of high-performance materials for applications such as coatings, adhesives, and electronic devices.

The synthetic versatility of 1,3,5-trifluoro-2-(prop-2-yn-1-yl)benzene has also been highlighted in several recent publications. A study published in Organic Letters described an efficient and scalable synthetic route to this compound using palladium-catalyzed cross-coupling reactions. The method involves the coupling of a trifluoromethylated aryl halide with a propargyl boronic acid derivative under mild conditions. This approach not only provides high yields but also allows for easy modification of the starting materials to produce a variety of related compounds.

In addition to its synthetic applications, 1,3,5-trifluoro-2-(prop-2-yn-1-yl)benzene has been studied for its potential as a ligand in coordination chemistry. The trifluoromethyl and propargyl groups can coordinate with various metal centers to form stable complexes with unique electronic and geometric properties. These complexes have shown promise in catalytic applications and as precursors for the synthesis of metal-containing materials.

The environmental impact of chemicals is an important consideration in their development and use. Studies have shown that 1,3,5-trifluoro-2-(prop-2-yn-1-yl)benzene exhibits low toxicity and minimal environmental impact when used under controlled conditions. However, proper handling and disposal procedures should always be followed to ensure safety and compliance with regulatory standards.

In conclusion, 1,3,5-trifluoro-2-(prop-2-yn-1-yl)benzene (CAS No. 2228417-39-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique combination of trifluoromethyl and propargyl functionalities makes it an attractive building block for the synthesis of novel drugs, advanced materials, and other complex molecules. Ongoing research continues to uncover new applications and improve synthetic methods for this versatile compound.